2,5-dichloro-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C11H9Cl2N3O2/c1-6-15-10(18-16-6)5-14-11(17)8-4-7(12)2-3-9(8)13/h2-4H,5H2,1H3,(H,14,17)
• InChI Key: SANDHJXERLEICB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C11H9Cl2N3O2
• Molecular Weight: 286.11 g/mol

Description

2,5-dichloro-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is a white to off-white solid that is soluble in organic solvents but insoluble in water. This compound has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Anticancer Activities

One area of application is in the development of anticancer agents. For instance, the synthesis and characterization of oxadiazole derivatives have been explored for their potential anticancer properties. These compounds, including ones similar to the chemical , have been evaluated in vitro against various cancer cell lines, showing moderate to excellent anticancer activity. Notably, specific derivatives have demonstrated higher anticancer activities than reference drugs, highlighting their potential as novel anticancer agents (Ravinaik et al., 2021). Similarly, other studies have synthesized and tested oxadiazole derivatives, finding some compounds with significant activity against breast cancer cell lines, suggesting their utility in developing new cancer therapies (Salahuddin et al., 2014).

Antimicrobial and Antitubercular Screening

Another significant area of application is in antimicrobial and antitubercular screening. New N-aryl-4-amide derivatives, including those with a 1,3,4-oxadiazol moiety, have been synthesized and screened for antitubercular activity. Some of these compounds showed promising lead molecules with low minimum inhibitory concentrations (MICs) against Mycobacterium tuberculosis, indicating potential for further drug development (Nayak et al., 2016).

Material Science Applications

In material science, oxadiazole derivatives have been incorporated into aromatic polyamides to study their thermal stability, solubility, and mechanical properties. These polymers, characterized by good thermal stability and solubility in specific solvents, can be cast into thin flexible films with considerable tensile strengths and moduli. The inclusion of the 1,3,4-oxadiazole ring in some polymers has even resulted in blue fluorescence, opening avenues for their application in optoelectronic devices (Sava et al., 2003).